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Compound of Interest

Compound Name: Glabrol

L Get Quote

Cat. No.: B1244116

For researchers, scientists, and drug development professionals, the responsible handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. Glabrol, a flavonoid found in Glycyrrhiza glabra, is utilized in various research
applications for its diverse biological activities.[1] Although comprehensive toxicological data for
Glabrol is not fully established, it is prudent to treat it as a hazardous chemical and follow
rigorous disposal protocols.[2] This guide provides essential safety and logistical information for
the proper disposal of Glabrol waste.

Chemical and Physical Properties

A clear understanding of a chemical's properties is the first step toward safe handling and
disposal. The following table summarizes key data for Glabrol.

Property Value

Molecular Formula C25H2804][3]

Molecular Weight 392.5 g/mol [3]
Appearance Brown powder[4]
Solubility Soluble in hot water[4]
CAS Number 59870-65-4[3]
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Hazard Identification and Safety Precautions

While specific toxicity data for Glabrol is limited, safety data sheets for similar compounds
indicate potential hazards. It may be harmful if swallowed and can cause skin and serious eye
irritation.[2] Therefore, appropriate personal protective equipment (PPE), including safety
glasses or goggles, gloves, and a lab coat, should be worn at all times when handling Glabrol.
[4][5] All work should be conducted in a well-ventilated area or under a chemical fume hood.[4]

Step-by-Step Disposal Protocol

Adherence to a standardized disposal procedure is critical for minimizing risks and ensuring
regulatory compliance. Chemical waste generators are responsible for determining if a
discarded chemical is classified as hazardous waste and must consult local, regional, and
national regulations for complete and accurate classification.[4][6]

1. Waste Classification:

o Treat all Glabrol and Glabrol-contaminated materials as hazardous chemical waste. This
includes pure Glabrol, solutions containing Glabrol, and any materials used for spill
cleanup.

2. Waste Collection:

o Use a designated, leak-proof, and chemically compatible container for collecting Glabrol
waste.[7][8][9] The original container, if in good condition, can be used.

e Ensure the container is clearly labeled with the words "Hazardous Waste" and the full
chemical name, "Glabrol".[9]

» Do not mix Glabrol waste with other chemical waste streams to prevent potentially
hazardous reactions.[7][8]

3. Storage:
» Keep the waste container tightly sealed except when adding waste.[7][8][9]

o Store the container in a designated and secure satellite accumulation area within the
laboratory.[9][10] This area should be away from drains and incompatible materials.[4][8]
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4. Disposal:
e Do not dispose of Glabrol waste down the sink or in the regular trash.[8][11][12]

» Contact your institution's Environmental Health and Safety (EHS) office to arrange for the
pickup and disposal of the hazardous waste.[13][14]

o Follow all institutional procedures for waste manifest and record-keeping.[13]
5. Empty Container Disposal:

» Thoroughly rinse empty Glabrol containers with a suitable solvent. The rinsate must be
collected and disposed of as hazardous waste.[3][12]

o For containers of highly toxic chemicals, it is often required that the first three rinses be
collected as hazardous waste.[8]

 After thorough rinsing and drying, deface or remove the original label and dispose of the
container according to your institution's guidelines for non-hazardous lab glass or plastic.[12]

Experimental Workflow for Glabrol Waste Disposal

The following diagram illustrates the logical steps for the proper disposal of Glabrol waste in a

laboratory setting.

Preparation Collection & Labeling Storage

Click to download full resolution via product page

Caption: Workflow for the safe disposal of Glabrol waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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